2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]-N-phenylacetamide, also known as nitrothiazole, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is synthesized through a complex process that involves several steps, and it has been found to have a variety of biochemical and physiological effects. In
Mechanism of Action
The exact mechanism of action of 2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]-N-phenylacetamidee is not fully understood, but it is believed to work by inhibiting the growth and proliferation of bacteria and fungi. It has also been found to have a cytotoxic effect on tumor cells, and it may work by inducing apoptosis, or programmed cell death, in these cells.
Biochemical and Physiological Effects:
Nitrothiazole has a variety of biochemical and physiological effects. It has been found to have antioxidant properties, and it may help to protect cells from oxidative damage. It has also been found to have anti-inflammatory properties, and it may help to reduce inflammation in the body. Additionally, 2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]-N-phenylacetamidee has been found to have neuroprotective properties, and it may help to protect neurons from damage and death.
Advantages and Limitations for Lab Experiments
Nitrothiazole has several advantages for use in lab experiments. It is relatively easy to synthesize, and it has been extensively studied for its potential applications in scientific research. However, there are also some limitations to its use. Nitrothiazole has been found to be toxic to some cells, and it may not be suitable for use in all types of experiments. Additionally, the exact mechanism of action of 2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]-N-phenylacetamidee is not fully understood, which may limit its usefulness in some experiments.
Future Directions
There are several future directions for research on 2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]-N-phenylacetamidee. One area of research is the development of new drugs and therapies based on 2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]-N-phenylacetamidee. Researchers are also studying the potential applications of 2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]-N-phenylacetamidee in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, researchers are exploring the potential use of 2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]-N-phenylacetamidee in the development of new antibiotics and antifungal agents. Finally, researchers are studying the mechanism of action of 2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]-N-phenylacetamidee in order to better understand its biochemical and physiological effects.
Synthesis Methods
The synthesis of 2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]-N-phenylacetamidee is a complex process that involves several steps. The first step is the synthesis of 4-nitrobenzaldehyde, which is then reacted with thiosemicarbazide to produce 4-nitrothiosemicarbazone. This compound is then cyclized to produce 2-(4-nitrophenyl)-1,3-thiazole-4-carbaldehyde. Finally, this compound is reacted with N-phenylacetamide to produce 2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]-N-phenylacetamide, or 2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]-N-phenylacetamidee.
Scientific Research Applications
Nitrothiazole has been extensively studied for its potential applications in scientific research. It has been found to have antibacterial, antifungal, and antitumor properties, and it has been used in the development of new drugs and therapies. Nitrothiazole has also been studied for its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13N3O3S/c21-16(18-13-4-2-1-3-5-13)10-17-19-15(11-24-17)12-6-8-14(9-7-12)20(22)23/h1-9,11H,10H2,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJFXEJXAJQTQDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)CC2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]-N-phenylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.